Cas no 2284453-73-0 (6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride)

6-Amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide hydrochloride is a synthetic small-molecule compound featuring a glutarimide moiety linked to an isoindolinone scaffold via a hexanamide spacer. Its structure is designed for targeted protein degradation applications, particularly in proteolysis-targeting chimeras (PROTACs) and molecular glues. The hydrochloride salt enhances solubility and stability, facilitating handling in research settings. The compound’s key advantages include its ability to selectively engage with E3 ubiquitin ligases, promoting the degradation of specific proteins of interest. This makes it a valuable tool for studying protein function, signaling pathways, and drug discovery in oncology and other therapeutic areas. Its well-defined chemical properties support reproducible experimental outcomes.

6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride structure

2284453-73-0 structure

Product Name:6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride

CAS No:2284453-73-0

MF:C₁₉H₂₅ClN₄O₄

MW:408.879203557968

CID:5070306

Update Time:2025-06-11

6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride
- Inchi： 1S/C19H24N4O4.ClH/c20-10-3-1-2-7-16(24)21-14-6-4-5-12-13(14)11-23(19(12)27)15-8-9-17(25)22-18(15)26;/h4-6,15H,1-3,7-11,20H2,(H,21,24)(H,22,25,26);1H
- InChI Key： GCGLYLYNTYFIQH-UHFFFAOYSA-N
- SMILES： Cl.O=C1C2C=CC=C(C=2CN1C1C(NC(CC1)=O)=O)NC(CCCCCN)=O

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 609
Topological Polar Surface Area: 122

6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Tenova Pharmaceuticals	T52334-25mg	Lenalidomide-CO-C5-amine HCl	2284453-73-0	>= 95%	25mg	$190.0	2025-02-21
Tenova Pharmaceuticals	T52334-50mg	Lenalidomide-CO-C5-amine HCl	2284453-73-0	>= 95%	50mg	$290.0	2025-02-21
Tenova Pharmaceuticals	T52334-100mg	Lenalidomide-CO-C5-amine HCl	2284453-73-0	>= 95%	100mg	$490.0	2025-02-21

6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride Related Literature

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Additional information on 6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride

Comprehensive Analysis of 6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride (CAS No. 2284453-73-0)

The compound 6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride (CAS No. 2284453-73-0) has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This hydrochloride salt derivative is characterized by a dioxopiperidine moiety linked to an isoindolone core, which is further functionalized with a hexanamide side chain. Such structural features make it a promising candidate for targeted drug development, particularly in areas like oncology and immunomodulation.

Recent studies have highlighted the role of 6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride in modulating protein-protein interactions, a hot topic in drug discovery. Researchers are increasingly focusing on compounds that can disrupt pathological protein complexes, and this molecule's ability to bind selectively to certain ubiquitin-proteasome system components has sparked interest. Its hydrophilic-lipophilic balance, attributed to the hexanamide chain, enhances its bioavailability—a critical factor in modern drug design.

In the context of precision medicine, this compound aligns with the growing demand for small-molecule degraders, such as PROTACs (Proteolysis-Targeting Chimeras). The dioxopiperidin-3-yl group in its structure is analogous to known E3 ligase binders, making it a potential building block for next-generation therapeutics. Discussions in forums like ResearchGate and PubMed often explore its synthetic accessibility and structure-activity relationships (SAR), which are crucial for optimizing efficacy.

From a synthetic chemistry perspective, the preparation of 6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride involves multi-step organic transformations, including amide coupling and cyclization reactions. Its hydrochloride salt form improves stability, addressing common challenges in handling amine-containing compounds. Analytical techniques like HPLC and mass spectrometry are typically employed to verify its purity, a key concern for researchers sourcing this material.

Environmental and regulatory considerations also play a role in its application. While not classified as hazardous, its biodegradation profile and ecotoxicological data are under investigation to meet green chemistry standards. This aligns with the pharmaceutical industry's shift toward sustainable synthesis practices, a frequent search query among professionals.

In summary, 6-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]hexanamide;hydrochloride (CAS No. 2284453-73-0) represents a versatile scaffold with broad implications for drug development. Its integration into targeted therapy pipelines and compatibility with high-throughput screening platforms underscores its relevance in contemporary research. As interest in protein degradation technologies grows, this compound is poised to remain a focal point in scientific literature and patent filings.